Cas no 1262133-68-5 (3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine)

3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine structure
1262133-68-5 structure
Product Name:3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine
CAS No:1262133-68-5
MF:C20H30FN3O9
MW:475.465309619904
CID:847199
PubChem ID:58434488
Update Time:2025-04-19

3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine Chemical and Physical Properties

Names and Identifiers

    • CAPECITABINE related substance USP
    • 3’-O-(5’-Deoxy-α-D-ribofuranosyl) Capecitabine
    • UK 383367
    • 3'-(5'-Deoxy-Alfa-D-ribofuranoyl) Capecitabine
    • pentyl N-[1-[(2R,3R,4S,5R)-4-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]oxy-3-hydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
    • (1-(5-Deoxy-3-O-(5-deoxy-alpha-D-ribofuranosyl)-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)-carbamic acid pentyl ester
    • 3'-O-(5'-Deoxy-a-D-ribofuranosyl) Capecitabine
    • 5'-Deoxy-3'-O-(5-deoxy-alpha-D-ribofuranosyl)-5-fluoro-N-((pentyloxy)carbonyl)cytidine
    • Cytidine, 5'-deoxy-3'-O-(5-deoxy-alpha-D-ribofuranosyl)-5-fluoro-N-((pentyloxy)carbonyl)-
    • ER87HY9XV0
    • Pentyl (1-((2R,3R,4S,5R)-4-(((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)oxy)-3-hydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
    • 1262133-68-5
    • Q27277320
    • UNII-ER87HY9XV0
    • Cytidine, 5'-deoxy-3'-O-(5-deoxy-alpha-D-ribofuranosyl)-5-fluoro-N-[(pentyloxy)carbonyl]-; 5'-Deoxy-3'-O-(5-deoxy-alpha-D-ribofuranosyl)-5-fluoro-N-[(pentyloxy)carbonyl]cytidine; Pentyl [1-[5-Deoxy-3-O-(5-deoxy-alpha-D-ribofuranosyl)-beta-D-ribofuranosyl]-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamate
    • SCHEMBL12302041
    • (1-(5-DEOXY-3-O-(5-DEOXY-.ALPHA.-D-RIBOFURANOSYL)-.BETA.-D-RIBOFURANOSYL)-5-FLUORO-2-OXO-1,2-DIHYDROPYRIMIDIN-4-YL)-CARBAMIC ACID PENTYL ESTER
    • CYTIDINE, 5'-DEOXY-3'-O-(5-DEOXY-.ALPHA.-D-RIBOFURANOSYL)-5-FLUORO-N-((PENTYLOXY)CARBONYL)-
    • 3'-O-(5'-DEOXY-ALPHA-D-RIBOFURANOSYL) CAPECITABINE
    • 5'-DEOXY-3'-O-(5-DEOXY-.ALPHA.-D-RIBOFURANOSYL)-5-FLUORO-N-((PENTYLOXY)CARBONYL)CYTIDINE
    • 3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine
    • Inchi: 1S/C20H30FN3O9/c1-4-5-6-7-30-20(29)23-16-11(21)8-24(19(28)22-16)17-14(27)15(10(3)31-17)33-18-13(26)12(25)9(2)32-18/h8-10,12-15,17-18,25-27H,4-7H2,1-3H3,(H,22,23,28,29)/t9-,10-,12-,13-,14-,15-,17-,18-/m1/s1
    • InChI Key: VTELESLWOUWJLQ-QGGDVEHGSA-N
    • SMILES: FC1C(NC(=O)OCCCCC)=NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O[C@@H]1[C@@H]([C@@H]([C@@H](C)O1)O)O)O)=O

Computed Properties

  • Exact Mass: 475.19660771g/mol
  • Monoisotopic Mass: 475.19660771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 795
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • Melting Point: >65°C (dec.)

3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine Security Information

3’-O-(5’-Deoxy-a-D-ribofuranosyl) Capecitabine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$654.00 2023-05-18
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